Cas no 1185314-55-9 (2-Bromo-5-(methyl-d3)-thiophene)
2-Bromo-5-(methyl-d3)-thiophene is a deuterated thiophene derivative where three hydrogen atoms in the methyl group are replaced by deuterium (D). This isotopic labeling enhances stability and reduces metabolic degradation, making it valuable in kinetic studies, mechanistic research, and NMR spectroscopy applications. The bromine substituent at the 2-position provides a reactive site for further functionalization, enabling its use in cross-coupling reactions and synthetic chemistry. The deuterated methyl group offers minimal steric or electronic perturbation while improving analytical precision in mass spectrometry and isotopic tracing. This compound is particularly useful in pharmaceutical and agrochemical research for investigating metabolic pathways and reaction mechanisms.
1185314-55-9 structure
Product Name:2-Bromo-5-(methyl-d3)-thiophene
CAS No:1185314-55-9
MF:C5H5BrS
MW:177.062199354172
CID:5144740
PubChem ID:45785319
Update Time:2025-10-23
2-Bromo-5-(methyl-d3)-thiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-(methyl-d3)-thiophene
- AKOS015944436
- 1185314-55-9
- F92448
-
- Inchi： 1S/C5H5BrS/c1-4-2-3-5(6)7-4/h2-3H,1H3
- InChI Key： ACDLOOGOFKSUPO-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C([H])([H])[H])S1
Computed Properties
- Exact Mass: 178.94836g/mol
- Monoisotopic Mass: 178.94836g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 65.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 28.2Ų
2-Bromo-5-(methyl-d3)-thiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B889553-5mg |
2-Bromo-5-(methyl-d3)-thiophene |
1185314-55-9 | 95% | 5mg |
￥3,332.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B889553-25mg |
2-Bromo-5-(methyl-d3)-thiophene |
1185314-55-9 | 95% | 25mg |
￥9,998.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B889553-100mg |
2-Bromo-5-(methyl-d3)-thiophene |
1185314-55-9 | 95% | 100mg |
￥26,432.00 | 2022-09-02 | |
| A2B Chem LLC | BA25766-100mg |
2-Bromo-5-(methyl-d3)-thiophene |
1185314-55-9 | > 98 atom % D | 100mg |
$3417.00 | 2024-04-20 | |
| A2B Chem LLC | BA25766-500mg |
2-Bromo-5-(methyl-d3)-thiophene |
1185314-55-9 | > 98 atom % D | 500mg |
$8424.00 | 2024-04-20 | |
| A2B Chem LLC | BA25766-1g |
2-Bromo-5-(methyl-d3)-thiophene |
1185314-55-9 | > 98 atom % D | 1g |
$12757.00 | 2024-04-20 |
2-Bromo-5-(methyl-d3)-thiophene Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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